Cas no 2228643-57-8 (3-(4-cyanophenyl)-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-(4-cyanophenyl)-2-hydroxy-3-methylbutanoic acid
• CAS No: 2228643-57-8
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 6423278
• PubChem ID: 165843597
• Update Time: 2025-05-20

3-(4-cyanophenyl)-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-cyanophenyl)-2-hydroxy-3-methylbutanoic acid
• EN300-1818340
• 2228643-57-8

• Inchi： 1S/C12H13NO3/c1-12(2,10(14)11(15)16)9-5-3-8(7-13)4-6-9/h3-6,10,14H,1-2H3,(H,15,16)
• InChI Key： SMMKBLPTGHZELB-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.3Ų

Additional information on 3-(4-cyanophenyl)-2-hydroxy-3-methylbutanoic acid

Introduction to 3-(4-cyanophenyl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2228643-57-8)

3-(4-cyanophenyl)-2-hydroxy-3-methylbutanoic acid, identified by the chemical identifier CAS No. 2228643-57-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a cyanophenyl group and a hydroxymethylbutanoic acid backbone, exhibits unique structural and functional properties that make it a promising candidate for various applications in drug discovery and molecular biology.

The molecular structure of 3-(4-cyanophenyl)-2-hydroxy-3-methylbutanoic acid consists of a phenyl ring substituted with a cyano group at the para position, connected to a butanoic acid chain with a hydroxyl group at the second carbon and a methyl group at the third carbon. This specific arrangement imparts distinct reactivity and binding capabilities, making it an intriguing molecule for further investigation.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. The presence of both the cyanophenyl moiety and the hydroxymethylbutanoic acid scaffold suggests that this compound may interact with multiple targets, potentially offering multifaceted therapeutic benefits.

One of the most compelling aspects of 3-(4-cyanophenyl)-2-hydroxy-3-methylbutanoic acid is its potential role in inhibiting key enzymes involved in inflammatory processes. Studies have shown that cyanophenyl derivatives often exhibit anti-inflammatory properties by interacting with cyclooxygenase (COX) and lipoxygenase (LOX) enzymes. The hydroxymethylbutanoic acid portion of the molecule may further enhance its ability to modulate these pathways by providing a suitable binding pocket for enzyme inhibition.

Furthermore, the hydroxyl group in 3-(4-cyanophenyl)-2-hydroxy-3-methylbutanoic acid introduces the possibility of hydrogen bonding interactions, which are crucial for drug-receptor binding affinity. This feature makes the compound a valuable candidate for designing molecules with enhanced selectivity and potency. Recent computational studies have predicted that this compound may have favorable interactions with proteins involved in metabolic regulation, suggesting its potential as an anti-diabetic agent.

The synthesis of 3-(4-cyanophenyl)-2-hydroxy-3-methylbutanoic acid involves multi-step organic reactions, including cyanation of the phenyl ring and subsequent functionalization of the butanoic acid chain. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yield and purity. These synthetic strategies not only highlight the compound's synthetic accessibility but also its potential for large-scale production if required for industrial applications.

From a biochemical perspective, 3-(4-cyanophenyl)-2-hydroxy-3-methylbutanoic acid has been investigated for its effects on cellular signaling pathways. Preliminary in vitro studies indicate that this compound may influence the activity of kinases and phosphatases involved in cell growth and differentiation. These findings are particularly intriguing given the increasing importance of targeting post-translational modifications in cancer therapy.

The pharmacokinetic properties of 3-(4-cyanophenyl)-2-hydroxy-3-methylbutanoic acid are also under active investigation. Initial pharmacokinetic studies suggest that this compound exhibits moderate solubility in water and oil-based solvents, which is favorable for formulation development. Additionally, preliminary toxicity studies have shown no significant adverse effects at tested doses, indicating its potential safety profile for further clinical evaluation.

In conclusion, 3-(4-cyanophenyl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2228643-57-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with preliminary biological activity data, make it an attractive molecule for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various human health challenges.